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Compound of Interest

Compound Name: 4-Bromobenzaldehyde-13C6

Cat. No.: B12408855

An In-depth Technical Guide on the Safety and Handling of 4-Bromobenzaldehyde-13Ce
Prepared for: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety protocols, handling
procedures, and essential properties of 4-Bromobenzaldehyde-13Ces. While the 13Ce designation
indicates a stable, non-radioactive isotope labeling, the chemical's reactivity and potential
hazards are identical to its unlabeled counterpart. Adherence to the guidelines outlined herein
is critical for ensuring laboratory safety and maintaining sample integrity.

Compound Identification and Properties

4-Bromobenzaldehyde-13Ce is an isotopically labeled aromatic aldehyde. The "-13Cs" signifies
that all six carbon atoms in the benzene ring are the stable isotope Carbon-13. This labeling is
invaluable for tracing metabolic pathways and in quantitative mass spectrometry-based
research without introducing radiological hazards.

Table 1: Chemical Identifiers
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Identifier

Chemical Name

Value

4-Bromobenzaldehyde-**Ce

Synonyms

p-Bromobenzaldehyde-*3Ce

CAS Number

1122-91-4 (for unlabeled)

Molecular Formula

1B3CeCHsBro

| Molecular Weight | 191.07 g/mol (differs from unlabeled 185.02 g/mol )[1][2][3] |

Table 2: Physical and Chemical Properties

Property Value Citations
White to off-white

Appearance ) . [1]
crystalline powder/solid.

Melting Point 55 - 58 °C (131 - 136.4 °F) [2]14]15]

Boiling Point 224 - 226 °C at 760 mmHg [1]

_ 108 °C (226.4 °F) - Closed

Flash Point [6]
Cup

Density ~1.557 - 1.85 g/cm3 [1]
Insoluble in water; Soluble in

Solubility organic solvents like ethanol, [1][5]
ether, chloroform.

Odor Characteristic aromatic. [1][2]

| Stability | Stable under recommended storage conditions. Sensitive to air, light, and moisture.

(110711

Hazard Identification and Toxicology

The primary hazards associated with 4-Bromobenzaldehyde-13Ces are chemical in nature. It is

classified as an irritant and is harmful if ingested.
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GHS Hazard Classification:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[3][4][8]

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[2][3][4]

Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[2][3][4]

Specific Target Organ Toxicity — Single Exposure (Category 3): May cause respiratory
irritation.[2][4][7]

Signal Word: Warning[2]

Primary Chemical Hazards

Harmful if Swallowed (H302)

Respiratory Irritation (H335)

4-Bromobenzp

C7HsBrO

Serious Eye Irritation (H319)

Skin Irritation (H315)

Click to download full resolution via product page

Caption: Primary GHS hazards associated with 4-Bromobenzaldehyde-13Ce.

Table 3: Toxicological Data

Route Species Value Citation

Oral (LD50) Mouse 1230 mgl/kg [6][°]
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| Intraperitoneal (LD50) | Mouse | 389 mg/kg |[9] |

Experimental Protocols: Safe Handling and Storage

Proper handling and storage are paramount to ensure user safety and the integrity of this
isotopically labeled compound.

Engineering Controls

e Work should be conducted in a well-ventilated area.

e Use a certified chemical fume hood to control airborne levels and minimize inhalation
exposure.[6]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[2]

Personal Protective Equipment (PPE)

A risk assessment should be conducted before use, but the following PPE is generally
recommended.

Table 4: Recommended Personal Protective Equipment

Protection Type Specification Standard Examples

Chemical safety goggles EN 166 (EU) or OSHA 29

Eye/Face
or glasses. CFR 1910.133
Chemically resistant,
Hand impervious gloves (e.g., Nitrile Inspect gloves before use.
rubber).
) Laboratory coat, long-sleeved Appropriate protective clothing
Skin/Body

clothing. to prevent skin exposure.

| Respiratory | Required if dust is generated and ventilation is inadequate. | NIOSH/MSHA or
European Standard EN 149 approved respirator.[2] |
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Caption: Standard laboratory workflow for handling solid 4-Bromobenzaldehyde-13Ce.
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Handling Protocol

o Preparation: Before handling, ensure all engineering controls are operational and the
required PPE is worn correctly.

 Aliquotting: Avoid generating dust when handling the solid. If weighing, do so within a fume
hood or ventilated enclosure. Use non-sparking tools.[8]

o General Use: Avoid contact with eyes, skin, and clothing. Do not eat, drink, or smoke in the
work area.[8] Wash hands thoroughly after handling.

o Waste Disposal: Dispose of waste materials in a suitable, closed, and clearly labeled
container for chemical waste, following institutional and local regulations.

Storage Conditions

o Store in a tightly closed container.[6]

o Keep in a cool, dry, and well-ventilated place away from incompatible substances such as
strong oxidizing agents, strong bases, and strong reducing agents.[9]

e The compound is sensitive to air, light, and moisture; therefore, storage under an inert
atmosphere (e.g., argon or nitrogen) is recommended to maintain purity.[2][7]

Special Considerations for **Ce Isotopic Labeling

While 4-Bromobenzaldehyde-13Cs is not radioactive, its value lies in its high isotopic
enrichment. Contamination can compromise experimental results.

» Non-Radioactive Nature: Carbon-13 is a naturally occurring, stable isotope of carbon. It
poses no radiological hazard.[10][11]

e Preventing Isotopic Dilution: Use dedicated, clean glassware and spatulas to prevent cross-
contamination with the unlabeled (*2C) version of the compound or other carbon-containing
reagents.

e Avoiding **C Contamination: In laboratories where both stable isotopes (*3C) and
radioisotopes (14C) are used, extreme care must be taken. Although unlikely in the
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manufactured product, cross-contamination in the lab is a risk.[12] Maintain separate work
areas, equipment, and waste streams for radioactive and non-radioactive materials to
prevent inadvertent contamination of stable isotope experiments.[12]

Emergency and First Aid Procedures

Immediate and appropriate action is crucial in the event of an exposure or spill.

First Aid Measures

Table 5: First Aid Procedures

Exposure Route Action Citations

Move the person to fresh
_ air. If breathing is difficult,
Inhalation _ . [7]
give oxygen. Seek medical

attention.

Immediately flush skin with
plenty of water for at least 15

Skin Contact minutes while removing [2]
contaminated clothing and

shoes. Seek medical attention.

Immediately rinse with plenty
of water, also under the

Eye Contact ] ) [21[7]
eyelids, for at least 15 minutes.

Seek medical attention.

| Ingestion | Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to
an unconscious person. Seek immediate medical attention. |[6] |
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Exposure Event Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air. Remove Contaminated Clothing. Rinse with water for 15+ min, Rinse Mouth.
If breathing is difficult, give oxygen. Flush with water for 15+ min. lifting eyelids. DO NOT induce vomiting.

Seek Immediate
Medical Attention
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Caption: Decision workflow for first aid response to an exposure event.

Accidental Release Measures

» Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE as
described in Section 3.2. Avoid dust formation and breathing dust/vapors.[2][13]

e Environmental Precautions: Prevent the material from entering drains or waterways.[13]

o Containment and Cleanup: Sweep up the spilled solid material, avoiding dust generation.
Place it into a suitable, closed container for disposal.[2] Clean the spill area thoroughly.

Fire-Fighting Measures

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[13]

e Specific Hazards: The product is combustible at high temperatures.[6] Hazardous
combustion products may include carbon oxides and halogenated compounds.[6]
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o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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